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Compound of Interest

4,4-Dimethyl-cyclohexanone-
Compound Name:

2,2,6,6-d4
CAS No.: 418866-12-0
Cat. No.: B1145211

Get Quote

Synthesis, Safety, and Application in Metabolic
Profiling
Part 1: Executive Summary

4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 (CAS: 41866-12-0) is a isotopically labeled analog of
4,4-dimethylcyclohexanone.[1] It serves as a critical tool in early-stage drug discovery, primarily
utilized for Kinetic Isotope Effect (KIE) studies to identify metabolic "soft spots" and as a stable
internal standard in mass spectrometry (LC-MS/GC-MS).

By substituting the four enolizable hydrogen atoms at the

-positions (C2 and C6) with deuterium, this compound exhibits altered vibrational frequency (C-
D vs. C-H) without changing the steric or electronic nature of the molecule. This guide
synthesizes the physicochemical profile, safety protocols, and synthesis workflows required for
high-integrity research applications.
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Part 2: Chemical Profile & Physicochemical

Properties[2][3]

The introduction of four deuterium atoms increases the molecular weight by approximately

4.025 Da compared to the non-labeled parent.

Table 1: Comparative Physicochemical Data

Property

Parent Compound (Non-
Labeled)

Deuterated Analog (d4)

Chemical Name

4,4-Dimethylcyclohexanone

4,4-Dimethyl-cyclohexanone-
2,2,6,6-d4

CAS Number 4255-62-3 41866-12-0

Formula

Molecular Weight 126.20 g/mol 130.22 g/mol
White crystalline solid / Low- ) ) )

Appearance ] ) White crystalline solid
melting solid

Melting Point 41-45 °C 41-45 °C (approx.)[2][3][4][5]

Typically
Isotopic Purity N/A

98 atom % D

Solubility

Methanol, Chloroform, Ethyl

Acetate

Methanol-d4, Chloroform-d,
DMSO-d6

Storage

Room Temp, Dry

Hygroscopic — Store under

Inert Gas

Part 3: Safety Data & Handling (The "SDS" Core)

While specific regulatory SDS documents for isotopologs are often derived from the parent

compound, the deuterated form requires distinct handling to preserve isotopic integrity.

3.1 Hazard Identification (GHS Classification)

 Signal Word:WARNING
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e Hazard Statements:
o H228: Flammable solid (due to low melting point and high vapor pressure).
o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.

3.2 Precautionary Protocols

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
[7] No smoking.

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6]
Remove contact lenses if present and easy to do.[6] Continue rinsing.[6][7]

3.3 Isotope-Specific Handling (Critical)

e Hygroscopicity & Back-Exchange: The deuterium atoms at C2/C6 are enolizable. Exposure
to atmospheric moisture (

) or protic solvents with high pH can lead to rapid H/D back-exchange, degrading isotopic
purity.

o Storage: Must be stored in a tightly sealed container, preferably within a desiccator or
glovebox under nitrogen/argon atmosphere.

e Solvent Selection: Avoid protic solvents (MeOH,

) unless they are deuterated (

Part 4: Synthesis & Mechanistic Validation
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The synthesis of 4,4-dimethyl-cyclohexanone-2,2,6,6-d4 relies on the thermodynamic acidity
of the

-protons. Under basic conditions, the ketone forms an enolate intermediate, which is then
quenched by a deuterium source (

).
4.1 Mechanism of Action

The reaction proceeds via a step-wise exchange. The base removes an

-proton to form an enolate, which is repotonated (deuterated) by
. This cycle repeats until all four
-protons are replaced.

Figure 1: Base-Catalyzed H/D Exchange Mechanism
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Caption: Step-wise thermodynamic H/D exchange at the alpha-carbon positions facilitated by
basic conditions.

Part 5: Experimental Protocols
5.1 Synthesis Protocol

Objective: Produce >98% enriched d4-analog from commercial 4,4-dimethylcyclohexanone.

e Reagents: 4,4-Dimethylcyclohexanone (1.0 eq),
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(99.9% D, excess),
(0.1 eq).

e Setup: Flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir
bar.

e Procedure:

o

Dissolve parent ketone in

.Add

o Heat to mild reflux (8090 °C) for 12—24 hours.
o Extraction: Cool to room temperature. Extract with

or anhydrous ether.

o Repetition: If NMR shows incomplete exchange (<95%), evaporate solvent and repeat the
reflux with fresh

 Purification: Dry organic layer over anhydrous

, filter, and concentrate in vacuo. Sublimation may be used for final purification.

5.2 Quality Control (QC) by NMR
e 1H NMR (CDCI3):

o Parent:
2.30 (t, 4H,
-H),

1.60 (t, 4H,
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_H),
1.05 (s, 6H, Me).

o d4-Product: The triplet at

2.30 must disappear completely. The

-H signal (

1.60) will collapse from a triplet to a singlet due to loss of coupling with
-protons.

e Mass Spectrometry: Observe shift from m/z 126 (M+) to m/z 130 (M+).

Part 6: Applications in Drug Development[3]
6.1 Metabolic Soft Spot Identification

In DMPK studies, this compound is used to assess the role of the cyclohexanone ring in
metabolic clearance.

o Concept: If C-H bond cleavage at the

-position is the rate-determining step (RDS) in metabolism (e.g., by CYP450), replacing H
with D will significantly reduce the reaction rate (

, typically 2-7).

« Interpretation: A high Primary Kinetic Isotope Effect (KIE) indicates that metabolic stability
can be improved by fluorination or permanent deuteration at these sites.

6.2 Internal Standard Workflow

Using the d4-analog as an internal standard ensures precision in quantitative analysis because
it co-elutes (or nearly co-elutes) with the analyte but is mass-resolved.

Figure 2: Analytical Workflow for d4-Standard Usage
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Caption: Operational workflow for utilizing the d4-analog as a quantitative internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1145211?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

